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Compound of Interest

Compound Name: 4-Bromo-5-nitropyridin-2-amine

Cat. No.: B152568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical data for 4-Bromo-5-nitropyridin-2-amine (CAS No. 84487-11-6). This
compound is a valuable building block in organic synthesis, particularly for the development of
novel pharmaceutical agents.

Core Chemical Properties

4-Bromo-5-nitropyridin-2-amine is a substituted pyridine derivative. Its chemical structure,
featuring an amine, a bromine atom, and a nitro group, offers multiple points for synthetic
modification, making it a versatile intermediate in medicinal chemistry.

Physicochemical Data

Quantitative data for 4-Bromo-5-nitropyridin-2-amine is summarized in the table below. It is
important to note that while some data is readily available, specific values for properties like
melting and boiling points are not consistently reported in publicly accessible literature and may
vary based on sample purity.
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Property Value Source
CAS Number 84487-11-6 [1]12]
Molecular Formula CsH4BrNsO:2 [1]
Molecular Weight 218.01 g/mol [1]
Appearance Solid (form may vary)
Purity Typically =97%

No specific data available.
Solubility Expected to be soluble in polar

organic solvents.
Melting Point No specific data available. [3114]
Boiling Point No specific data available. [3114]
Storage Keep in a dark place, under an 1]

inert atmosphere, at 2-8°C.

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-5-nitropyridin-2-amine is anticipated to proceed via the nitration of

2-amino-4-bromopyridine. The regioselectivity of this electrophilic aromatic substitution is

directed by the activating amino group and the deactivating, yet ortho-, para-directing, bromo

group. The nitro group is expected to add at the 5-position, which is ortho to the bromine and

meta to the strongly activating amino group, or at the 3-position, which is ortho to the amino

group. The formation of the 5-nitro isomer is a likely outcome.

While a specific, validated protocol for the synthesis of 4-Bromo-5-nitropyridin-2-amine is not

readily available in the surveyed literature, a detailed procedure for the synthesis of the

isomeric 2-amino-4-bromo-3-nitropyridine from 2-amino-4-bromopyridine provides a strong

foundational methodology.[5] The following is a proposed experimental protocol adapted for the

synthesis of the target molecule.

Proposed Synthesis of 4-Bromo-5-nitropyridin-2-amine

This protocol is based on established methods for the nitration of aminopyridines.[5][6]
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Materials:

2-Amino-4-bromopyridine

o Concentrated Sulfuric Acid (H2S0O4, 98%)

o Concentrated Nitric Acid (HNOs, 70%)

e Crushed Ice

e Sodium Hydroxide (NaOH) solution (e.g., 40%) for neutralization

o Distilled Water

o Ethanol (for recrystallization)

e Three-necked round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Thermometer

e |ce bath

Buchner funnel and filter paper
Procedure:

o Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and
dropping funnel, carefully add a calculated volume of concentrated sulfuric acid.

o Substrate Addition: Cool the sulfuric acid to 0°C using an ice bath. Slowly and in portions,
add 2-amino-4-bromopyridine to the stirred sulfuric acid, ensuring the temperature is
maintained below 5°C.

 Nitration: Once the substrate is fully dissolved, add a stoichiometric amount of concentrated
nitric acid dropwise via the dropping funnel. Maintain the reaction temperature at 0-5°C
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throughout the addition.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled
temperature (e.g., 0-10°C) for a specified time. The progress of the reaction should be
monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

¢ Quenching: Upon completion, carefully pour the reaction mixture onto a generous amount of
crushed ice with vigorous stirring.

» Neutralization and Precipitation: Slowly neutralize the acidic solution with a sodium
hydroxide solution until the desired product precipitates. The pH should be carefully
monitored.

« |solation: Collect the precipitate by vacuum filtration using a Buichner funnel.

 Purification: Wash the solid with cold water until the filtrate is neutral. The crude product can
be further purified by recrystallization from a suitable solvent, such as ethanol, to yield 4-
Bromo-5-nitropyridin-2-amine.

Logical Workflow for the Proposed Synthesis:

Click to download full resolution via product page

Proposed workflow for the synthesis of 4-Bromo-5-nitropyridin-2-amine.

Spectroscopic Data

While specific spectra for 4-Bromo-5-nitropyridin-2-amine are not publicly available, chemical
suppliers indicate the availability of Nuclear Magnetic Resonance (NMR), High-Performance
Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and
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Ultra-Performance Liquid Chromatography (UPLC) data upon request.[1] Researchers are
advised to obtain a Certificate of Analysis (CoA) from the supplier for detailed analytical
information.

Based on the chemical structure, the expected signals in the *H and 3C NMR spectra can be
predicted. The 'H NMR spectrum would likely show distinct signals for the aromatic protons
and the amine protons. The 3C NMR spectrum would display five signals corresponding to the
carbon atoms of the pyridine ring.

Safety Information

4-Bromo-5-nitropyridin-2-amine is associated with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation). Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated fume hood.

Signhaling Pathways and Logical Relationships

At present, there is no specific information in the reviewed literature detailing the direct
involvement of 4-Bromo-5-nitropyridin-2-amine in established signaling pathways. Its utility is
primarily as a synthetic intermediate for the creation of more complex, biologically active
molecules. The logical relationship in its application is as a starting material for further chemical
transformations.

General Application Workflow:
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General workflow for the application of 4-Bromo-5-nitropyridin-2-amine in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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